N,N-Bis(3-aminopropyl)methylamine
Overview
Description
N,N-Bis(3-aminopropyl)methylamine is a polyamine compound that has been the subject of various studies due to its potential applications in the synthesis of complex molecules and materials. The compound has been used as a starting material or ligand in the synthesis of various derivatives and complexes, demonstrating its versatility in chemical reactions .
Synthesis Analysis
The synthesis of this compound derivatives and related compounds has been explored in several studies. For instance, a novel derivative was synthesized using furanomethylamine as a starting material, with the structure characterized by elemental analysis, IR, and 1H NMR . Similarly, derivatives such as N,N-bis-(phthalimidopropyl)-N-propylamine have been synthesized and studied using spectroscopic methods and X-ray diffraction . These studies highlight the compound's utility as a building block for more complex structures.
Molecular Structure Analysis
The molecular structure of this compound derivatives has been extensively studied using X-ray diffraction, FTIR, Raman, and NMR spectroscopy. The studies have revealed various conformations, such as folded structures stabilized by intramolecular hydrogen bonds . Computational methods like B3LYP and DFT calculations have been employed to optimize bond lengths and angles, providing a deeper understanding of the molecular geometry and electronic structure of these compounds.
Chemical Reactions Analysis
This compound and its derivatives participate in a range of chemical reactions. For example, the compound has been used to synthesize methylene-bridged bis-1,3-dicarbonyl compounds through iron-catalyzed oxidative reactions . Additionally, it has been involved in the formation of complexes with metals such as copper and zinc, which have been characterized by various spectroscopic techniques and X-ray crystallography . These reactions not only demonstrate the reactivity of the compound but also its potential in creating materials with interesting properties like fluorescence .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound and its complexes have been characterized through elemental analysis, IR spectroscopy, and X-ray single-crystal diffraction analysis. The studies have provided insights into the compound's crystal structure, coordination environment in complexes, and supramolecular interactions . For instance, the Cu(II) complex of the compound forms a one-dimensional chain structure through intermolecular hydrogen bond interactions . The electrochemical properties of such complexes have also been investigated, adding to the understanding of their potential applications .
Scientific Research Applications
Coordination Chemistry and Crystal Structure Studies : N,N-Bis(3-aminopropyl)methylamine is used in the synthesis of metal complexes, demonstrating its utility in coordination chemistry. For example, it forms a dimeric nickel(II) thiocyanate complex (Mukherjee, Nayak, Mondal, & Chaudhuri, 1999) and interacts with Zn(II) to form colorless block crystals with fluorescence properties (Xi, 2008).
Synthesis of Porous Frameworks : A novel porous framework featuring this compound was developed, highlighting its potential in creating materials for selective binding of organic molecules (Maji, Mukherjee, Mostafa, Zangrando, & Chaudhuri, 2001).
Anticancer Research : this compound bridged bis-naphthalimide derivatives were studied for their potential in cancer treatment, showing cytotoxic activity against various cancer cell lines and potential for fluorescence imaging in lysosomes (Rong et al., 2018).
Polyamine Research in Microbes : Its role as a building block in the synthesis of long-chain and branched polyamines in thermophilic microbes was explored, underscoring its biological significance in high-temperature environments (Fukuda, Hidese, & Fujiwara, 2015).
Electrophoresis Applications : this compound derivatives were used in amine-citrate buffer systems for pH control in starch gel electrophoresis, showing its utility in biochemical techniques (Clayton & Tretiak, 1972).
Synthesis of Complexes for Analytical Applications : Various complexes involving this compound have been synthesized and characterized, with applications in analytical chemistry. For instance, a study investigated the synthesis and crystal structure of copper(II) complexes with this compound (Kwiatkowski et al., 1992).
Safety and Hazards
Future Directions
N,N-Bis(3-aminopropyl)methylamine has been used in the synthesis of novel this compound bridged bis-naphthalimide derivatives NI1-NI8 containing saturated nitrogenous heterocycles . These compounds have been investigated for their cytotoxic activities against Hela, MCF-7, A549 and MGC-803 cells . This suggests potential future directions in the development of new anticancer drugs .
Mechanism of Action
Target of Action
N,N-Bis(3-aminopropyl)methylamine, also known as BAPMA, is a versatile building block for intermediate applications . It is primarily used in the synthesis of agrochemicals and industrial goods . It is also a potential building block for polyurethanes and a cross-linker for epoxy resins .
Mode of Action
BAPMA interacts with its targets to form complex structures. For instance, it can be used to prepare cationic stabilized polyurethane dispersions . It is also used in the synthesis of dicamba-tolerant crops .
Biochemical Pathways
It is known that bapma plays a crucial role in the synthesis of various compounds, particularly in agrochemicals and industrial goods .
Pharmacokinetics
It is known to be combustible when exposed to heat or flame . It is also completely miscible in water, which may influence its bioavailability .
Result of Action
The molecular and cellular effects of BAPMA’s action depend on its application. For instance, in the synthesis of agrochemicals, it contributes to the effectiveness of the resulting products . In the context of epoxy resins, it acts as a cross-linker, enhancing the properties of the resin .
Action Environment
Environmental factors can influence the action, efficacy, and stability of BAPMA. For instance, it is combustible when exposed to heat or flame, indicating that high temperatures can affect its stability . Its miscibility in water suggests that it can be distributed in aqueous environments .
properties
IUPAC Name |
N'-(3-aminopropyl)-N'-methylpropane-1,3-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H19N3/c1-10(6-2-4-8)7-3-5-9/h2-9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMBPCQSCMCEPMU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCCN)CCCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H19N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1044510 | |
Record name | N,N-Bis(3-aminopropyl)methylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1044510 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid | |
Record name | 1,3-Propanediamine, N1-(3-aminopropyl)-N1-methyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
CAS RN |
105-83-9, 11071-12-8 | |
Record name | Bis(3-aminopropyl)methylamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=105-83-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | N,N-Bis(3-aminopropyl)methylamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000105839 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N,N-Bis(3-aminopropyl)methylamine | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=8173 | |
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Record name | 1,3-Propanediamine, N1-(3-aminopropyl)-N1-methyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | N,N-Bis(3-aminopropyl)methylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1044510 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N,N-bis(3-aminopropyl)methylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.034 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | N-methyldipropylenetriamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.163 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | N,N-BIS(3-AMINOPROPYL)METHYLAMINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/62ZM34D74O | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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